Cas no 70685-06-2 (4-(5-Chlorothiophen-2-yl)-4-oxobutanoic Acid)

4-(5-Chlorothiophen-2-yl)-4-oxobutanoic Acid structure
70685-06-2 structure
Product Name:4-(5-Chlorothiophen-2-yl)-4-oxobutanoic Acid
CAS No:70685-06-2
MF:C8H7ClO3S
MW:218.657380342484
MDL:MFCD03964581
CID:570848
PubChem ID:2384324
Update Time:2025-04-19

4-(5-Chlorothiophen-2-yl)-4-oxobutanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenebutanoicacid, 5-chloro-g-oxo-
    • 4-(5-Chloro-2-thienyl)-4-oxobutyric acid
    • 4-(5-Chlorothiophen-2-yl)-4-oxobutanoic acid
    • 2-Thiophenebutanoic acid, 5-chloro-gamma-oxo-
    • 4-(5-Chloro-2-thienyl)-4-oxobutanoic acid
    • 4-(5-Chloro-thiophen-2-yl)-4-oxo-butyric acid
    • NCGC00320150-01
    • 70685-06-2
    • CS-0219713
    • HMS1408K19
    • Z56886344
    • MFCD03964581
    • 4-(5-CHLORO-2-THIENYL)-4-OXOBUTYRICACID
    • A-oxo-2-thiophenebutanoic acid
    • 5-Chloro-
    • AKOS008966837
    • 4-(5-chlorothiophen-2-yl)-4-oxobutanoicacid
    • 4-(5-chloro-2-thienyl)-4-oxobutyric acid, AldrichCPR
    • 4-(5-chloranylthiophen-2-yl)-4-oxidanylidene-butanoic acid
    • Enamine_005167
    • EN300-04754
    • 4-(5-chloro-2-thiophenyl)-4-oxobutanoic acid
    • A836962
    • DTXSID20368356
    • QVRXRXKGJQLWMJ-UHFFFAOYSA-N
    • SCHEMBL11232468
    • IDI1_007754
    • AB01317017-02
    • 4-(5-chloro-2-thienyl)-4-ketobutyric acid
    • 5-Chloro-gamma-oxo-2-thiophenebutanoic acid
    • 4-(5-Chlorothiophen-2-yl)-4-oxobutanoic Acid
    • MDL： MFCD03964581
    • Inchi： 1S/C8H7ClO3S/c9-7-3-2-6(13-7)5(10)1-4-8(11)12/h2-3H,1,4H2,(H,11,12)
    • InChI Key： QVRXRXKGJQLWMJ-UHFFFAOYSA-N
    • SMILES： ClC1=CC=C(C(CCC(=O)O)=O)S1

Computed Properties

  • Exact Mass: 217.98000
  • Monoisotopic Mass: 217.9804429g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 82.6Ų

Experimental Properties

  • Melting Point: 119-120°C
  • Boiling Point: 435.4℃ at 760 mmHg
  • PSA: 82.61000
  • LogP: 2.44900

4-(5-Chlorothiophen-2-yl)-4-oxobutanoic Acid Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

4-(5-Chlorothiophen-2-yl)-4-oxobutanoic Acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(5-Chlorothiophen-2-yl)-4-oxobutanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A169003560-10g
4-(5-Chlorothiophen-2-yl)-4-oxobutanoic acid
 70685-06-2 95%
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TRC
C612650-100mg
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C612650-500mg
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C612650-1g
4-(5-Chlorothiophen-2-yl)-4-oxobutanoic Acid
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Chemenu
CM200082-10g
4-(5-Chloro-2-thienyl)-4-oxobutyric acid
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 $211 2021-08-05
Chemenu
CM200082-10g
4-(5-Chloro-2-thienyl)-4-oxobutyric acid
 70685-06-2 95%
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 $211 2024-07-24
abcr
AB166609-1 g
4-(5-Chloro-2-thienyl)-4-oxobutyric acid, 95%; .
 70685-06-2 95%
1g
 €633.40 2023-05-08
abcr
AB166609-2 g
4-(5-Chloro-2-thienyl)-4-oxobutyric acid, 95%; .
 70685-06-2 95%
2g
 €1047.40 2023-05-08
Fluorochem
022961-1g
4-(5-Chloro-2-thienyl)-4-oxobutyric acid
 70685-06-2 95%
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 ￡10.00 2022-03-01
Fluorochem
022961-5g
4-(5-Chloro-2-thienyl)-4-oxobutyric acid
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 ￡35.00 2022-03-01

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